Cas no 306278-42-2 (3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid)

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid structure
306278-42-2 structure
Product Name:3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid
CAS No:306278-42-2
MF:C11H13NO6S
MW:287.28902220726
CID:1070448
PubChem ID:2851824
Update Time:2025-04-20

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-β-alanine
    • N-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-beta-alanine
    • 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid
    • 3-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonylamino)-propionic acid
    • AC1ME9YZ
    • AC1Q75OZ
    • CBKinase1_000341
    • CBKinase1_012741
    • F0239-0120
    • SBB027378
    • SureCN1200727
    • AKOS000270558
    • N-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)- beta -alanine
    • 3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)propanoic acid
    • DTXSID80386056
    • 3-(2,3-Dihydrobenzo[b][1,4]dioxine-6-sulfonamido)propanoic acid
    • CS-0072843
    • A919196
    • N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YLSULFONYL)-B-ALANINE
    • Oprea1_153965
    • Oprea1_198217
    • BRD-K35815277-001-01-9
    • EN300-05195
    • 3-(2,3-Dihydrobenzo[b][1,4]dioxine-6-sulfonamido)propanoicacid
    • MFCD00706444
    • MBRBEMMVLHFBCE-UHFFFAOYSA-N
    • Z45532299
    • SCHEMBL1200727
    • HY-W028819
    • 306278-42-2
    • AKOS025116723
    • G34263
    • AH-034/11365395
    • DA-65750
    • MDL: MFCD00706444
    • Inchi: 1S/C11H13NO6S/c13-11(14)3-4-12-19(15,16)8-1-2-9-10(7-8)18-6-5-17-9/h1-2,7,12H,3-6H2,(H,13,14)
    • InChI Key: MBRBEMMVLHFBCE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)OCCO2)(NCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 287.04635831g/mol
  • Monoisotopic Mass: 287.04635831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 110Ų

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:(BD319145)

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Fluorochem
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Enamine
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